8-[(2E)-2-benzylidenehydrazinyl]-7-(4-chlorobenzyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione

• CAS RN: 303971-39-3
• Molecular Formula: C20H17ClN6O2
• Molecular Weight: 408.85
• IUPAC Name: 8-[(2E)-2-benzylidenehydrazinyl]-7-[(4-chlorophenyl)methyl]-3-methylpurine-2,6-dione
• InChI: InChI=1S/C20H17ClN6O2/c1-26-17-16(18(28)24-20(26)29)27(12-14-7-9-15(21)10-8-14)19(23-17)25-22-11-13-5-3-2-4-6-13/h2-11H,12H2,1H3,(H,23,25)(H,24,28,29)/b22-11+
• InChI Key: YIVHXZPXHLVWIX-SSDVNMTOSA-N
• SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)NN=CC3=CC=CC=C3)CC4=CC=C(C=C4)Cl
• solubility: not available

Description

The compound contains several functional groups including a purine ring, a benzylidenehydrazinyl group, and a chlorobenzyl group. The presence of these groups suggests that the compound could have interesting biological activity, as both purines and hydrazines are found in many biologically active compounds.

Molecular Structure Analysis

The compound likely has a complex three-dimensional structure due to the presence of the purine ring. The benzylidenehydrazinyl and chlorobenzyl groups may also contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the hydrazine group could participate in reduction reactions, while the chlorobenzyl group could undergo nucleophilic substitution reactions.